N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

• CAS No.: 872608-48-5
• Molecular Formula: C20H14F2N6O3S2
• Molecular Weight: 488.49
• IUPAC Name: N-[4-amino-2-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide
• InChI: InChI=1S/C20H14F2N6O3S2/c21-10-6-5-9(7-11(10)22)17(30)26-15-16(23)27-19(28-18(15)31)32-8-14(29)25-20-24-12-3-1-2-4-13(12)33-20/h1-7H,8H2,(H,26,30)(H,24,25,29)(H3,23,27,28,31)
• InChI Key: VZAGUWDTNWLXIH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC(=C(C=C4)F)F)N
• solubility: not available

Description

N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C20H14F2N6O3S2 and its molecular weight is 488.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Anticancer Activity

Compounds structurally related to "N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide" have been synthesized and evaluated for their potential anticancer activity. For instance, derivatives of benzothiazole pyrimidine exhibited promising in vitro antibacterial and antifungal activities, suggesting their applicability in developing new anticancer agents (Maddila et al., 2016). These findings indicate the potential of such compounds in therapeutic applications targeting cancer cells.

Antibacterial and Antifungal Agents

The chemical synthesis and application of benzothiazole derivatives, including those similar to "this compound", have shown significant antimicrobial properties. These compounds have been tested for their efficacy against various bacterial and fungal strains, showcasing their potential as novel antimicrobial agents (Desai et al., 2013).

Mechanism of Action

Target of Action

The primary targets of this compound are cyclooxygenase enzymes (COX-1 and COX-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .

Mode of Action

The compound interacts with its targets (COX-1 and COX-2) by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway. By inhibiting COX-1 and COX-2, it prevents the formation of prostaglandins, which are key mediators of inflammation . The downstream effects include a reduction in inflammation and associated symptoms .

Pharmacokinetics

They are metabolized by the liver and excreted through the kidneys . These properties can impact the bioavailability of the compound, influencing its effectiveness.

Result of Action

The molecular and cellular effects of the compound’s action include a decrease in the production of prostaglandins due to the inhibition of COX-1 and COX-2 . This leads to a reduction in inflammation and associated symptoms .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental persistence. These properties would likely be determined through a combination of experimental testing and computational prediction.

Future Directions

The future research directions for this compound could include further exploration of its biological activity, optimization of its physical and chemical properties, and investigation of its mechanism of action.